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Compound of Interest

Compound Name: Sodium Monooctyl Sulfosuccinate

Cat. No.: B1145799

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on sodium monooctyl
sulfosuccinate, an anionic surfactant with diverse applications in research and pharmaceutical
formulations. This document outlines its fundamental physicochemical properties, synthesis,
and functional mechanisms, offering a valuable resource for its application in experimental and
developmental settings.

Core Properties of Sodium Monooctyl
Sulfosuccinate

Sodium monooctyl sulfosuccinate is distinguished by its single alkyl chain, a structural
feature that influences its solubility and micellar behavior. Below is a summary of its key
identifiers.

Property Value
CAS Number 82829-43-4[1]
Molecular Weight 332.35 g/mol [1]

Physicochemical Characteristics and Mechanism of
Action
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As an anionic surfactant, sodium monooctyl sulfosuccinate is an amphiphilic molecule
comprising a hydrophilic sulfosuccinate head group and a hydrophobic octyl tail.[1] This
structure drives its molecules to adsorb at interfaces, effectively lowering interfacial free energy.

[1]

In aqueous solutions, once the concentration of sodium monooctyl sulfosuccinate reaches a
critical point, known as the critical micelle concentration (CMC), the surfactant molecules self-
assemble into spherical structures called micelles. The hydrophobic tails form the core of the
micelle, while the hydrophilic heads remain in contact with the surrounding water. This process
of micellization is fundamental to its function as a solubilizing agent and emulsifier.[1]

The stability of emulsions formed using sodium monooctyl sulfosuccinate is attributed to two
primary mechanisms:[1]

o Electrostatic Barrier: The anionic sulfosuccinate head groups create a negative charge on
the surface of oil droplets, leading to repulsion between them and preventing coalescence.[1]

» Steric Barrier: The adsorbed surfactant molecules form a physical barrier that further hinders
droplet aggregation.[1]

Synthesis of Sodium Monooctyl Sulfosuccinate

The synthesis of sulfosuccinate monoesters like sodium monooctyl sulfosuccinate is
typically a two-step process:[1]

 Esterification: Maleic anhydride is reacted with an octyl alcohol (e.g., 1-octanol or
isooctanol).[1]

» Sulfonation: The resulting maleate monoester is then sulfonated using an aqueous solution
of sodium bisulfite, which adds across the carbon-carbon double bond to introduce the
hydrophilic sulfonate group.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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